Cas no 119305-52-1 (2-amino-2-(trifluoromethyl)pentanoic acid)

• Product Name: 2-amino-2-(trifluoromethyl)pentanoic acid
• CAS No: 119305-52-1
• MF: C₆H₁₀F₃NO₂
• MW: 185.144312381744
• MDL: MFCD01320781
• CID: 3034034
• PubChem ID: 2777564
• Update Time: 2025-07-19

2-amino-2-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-TRIFLUOROMETHYL-PENTANOIC ACID
• DL-2-(TRIFLUOROMETHYL)NORVALINE
• 2-amino-2-(trifluoromethyl)pentanoic acid
• MFCD01320781
• AKOS009157404
• SCHEMBL21199502
• 119305-52-1
• CS-0296879
• DL-2-(Trifluoromethyl)norvaline (H-DL-Nva(2-CF3)-OH)
• EN300-90130
• ZXSSTMOVBIXHDN-UHFFFAOYSA-N
• A57112

• MDL： MFCD01320781
• Inchi： 1S/C6H10F3NO2/c1-2-3-5(10,4(11)12)6(7,8)9/h2-3,10H2,1H3,(H,11,12)
• InChI Key： ZXSSTMOVBIXHDN-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(CCC)N)(F)F

Computed Properties

• Exact Mass: 185.06636305g/mol
• Monoisotopic Mass: 185.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

2-amino-2-(trifluoromethyl)pentanoic acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(trifluoromethyl)pentanoic acid

2-Amino-2-(Trifluoromethyl)pentanoic Acid (CAS No. 119305-52-1): An Overview of Its Properties, Applications, and Recent Research

2-Amino-2-(trifluoromethyl)pentanoic acid (CAS No. 119305-52-1) is a synthetic amino acid with a unique trifluoromethyl group, which imparts distinct chemical and biological properties. This compound has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its potential applications in drug discovery and protein engineering.

The trifluoromethyl group in 2-amino-2-(trifluoromethyl)pentanoic acid significantly enhances the lipophilicity and metabolic stability of the molecule. These properties make it an attractive candidate for the development of novel therapeutics, particularly in areas such as cancer treatment and metabolic disorders. The increased lipophilicity allows for better cell membrane permeability, while the enhanced metabolic stability ensures that the compound remains active for longer periods in vivo.

In recent years, several studies have explored the potential of 2-amino-2-(trifluoromethyl)pentanoic acid as a building block for peptidomimetics and other bioactive molecules. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides, often with improved pharmacological properties. The incorporation of 2-amino-2-(trifluoromethyl)pentanoic acid into peptidomimetic structures can lead to enhanced binding affinity to target proteins, increased resistance to proteolytic degradation, and improved pharmacokinetic profiles.

A notable study published in the Journal of Medicinal Chemistry investigated the use of 2-amino-2-(trifluoromethyl)pentanoic acid in the design of inhibitors for matrix metalloproteinases (MMPs). MMPs are a family of enzymes involved in various physiological processes, including tissue remodeling and wound healing. Aberrant MMP activity has been implicated in several diseases, such as cancer metastasis and arthritis. The study demonstrated that peptidomimetics containing 2-amino-2-(trifluoromethyl)pentanoic acid exhibited potent inhibitory activity against MMPs, suggesting its potential as a lead compound for developing new therapeutic agents.

Beyond its applications in drug discovery, 2-amino-2-(trifluoromethyl)pentanoic acid has also been explored for its use in protein engineering. The unique chemical properties of this amino acid make it a valuable tool for creating proteins with novel functions or improved stability. For example, researchers at the University of California, Berkeley, utilized 2-amino-2-(trifluoromethyl)pentanoic acid to engineer enzymes with enhanced thermal stability and catalytic efficiency. These engineered enzymes have potential applications in industrial biotechnology and biocatalysis.

The synthesis of 2-amino-2-(trifluoromethyl)pentanoic acid typically involves multi-step organic reactions, including fluorination and amino protection/deprotection steps. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes. One such method involves the use of transition-metal-catalyzed reactions to introduce the trifluoromethyl group into the molecule with high selectivity and yield.

In addition to its chemical synthesis, the biological synthesis of 2-amino-2-(trifluoromethyl)pentanoic acid has also been explored. Recent studies have focused on using microbial systems to produce this compound through genetic engineering techniques. By introducing specific genes into bacteria or yeast cells, researchers have been able to create strains capable of biosynthesizing 2-amino-2-(trifluoromethyl)pentanoic acid. This approach offers a sustainable and environmentally friendly alternative to traditional chemical synthesis methods.

The safety profile of 2-amino-2-(trifluoromethyl)pentanoic acid is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-amino-2-(trifluoromethyl)pentanoic acid (CAS No. 119305-52-1) is a versatile compound with significant potential in various areas of medicinal chemistry and biochemistry. Its unique chemical properties make it an attractive candidate for developing novel therapeutics and engineered proteins. Ongoing research continues to uncover new applications and improve our understanding of this intriguing molecule.